Cas no 151526-73-7 (2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate)

• Product Name: 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate
• CAS No: 151526-73-7
• MF: C₆H₉NO₄
• MW: 159.139961957932
• MDL: MFCD19686509
• CID: 99508
• PubChem ID: 11819312
• Update Time: 2025-11-02

2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-Aziridinedicarboxylicacid, dimethyl ester, (2S,3S)- (9CI)
• (2S,3S)-Dimethyl aziridine-2,3-dicarboxylate
• 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate
• 151526-73-7
• dimethyl (2S,3S)-aziridine-2,3-dicarboxylate
• AKOS026741810
• CS-0046563
• 2,3-Aziridinedicarboxylicacid,dimethylester,(2S,3S)-(9CI)
• EN300-82579

• MDL： MFCD19686509
• Inchi： 1S/C6H9NO4/c1-10-5(8)3-4(7-3)6(9)11-2/h3-4,7H,1-2H3/t3-,4-/m0/s1
• InChI Key： KVPCJOIALQVHIX-IMJSIDKUSA-N
• SMILES： O(C)C([C@@H]1[C@@H](C(=O)OC)N1)=O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate

Exploring the Versatile Applications of 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate (CAS No. 151526-73-7) in Modern Chemistry

The compound 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate (CAS No. 151526-73-7) is a highly specialized chiral aziridine derivative that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. As a stereospecific building block, this molecule plays a crucial role in the synthesis of complex organic frameworks, particularly in the development of biologically active compounds. The (2S,3S)-configuration of this aziridine dicarboxylate makes it particularly valuable for asymmetric synthesis, where precise control over molecular geometry is paramount.

Recent trends in chemical research highlight growing interest in chiral auxiliaries and stereoselective synthesis, areas where 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate demonstrates remarkable utility. The compound's unique three-membered ring structure provides substantial ring strain, making it highly reactive towards nucleophilic ring-opening reactions. This property has been exploited in numerous synthetic pathways, particularly in the construction of amino acid derivatives and nitrogen-containing heterocycles, which are fundamental to modern medicinal chemistry.

The dicarboxylate functional groups in 151526-73-7 offer multiple points for chemical modification, allowing for diverse synthetic transformations. Researchers have successfully employed this compound in stereocontrolled reactions to produce various pharmaceutical intermediates with high enantiomeric purity. Current literature reveals applications in synthesizing potential drug candidates for neurological disorders, where precise stereochemistry is critical for biological activity. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic sequences.

From a commercial perspective, the demand for high-purity chiral building blocks like 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate continues to rise, driven by the pharmaceutical industry's need for enantiomerically pure compounds. Manufacturers have developed optimized synthetic routes to produce this material at various scales, with particular attention to reproducibility and cost-effectiveness. Analytical techniques such as chiral HPLC and NMR spectroscopy are routinely employed to verify the compound's stereochemical purity and structural integrity.

Environmental considerations in chemical synthesis have led to investigations into greener synthetic protocols for aziridine derivatives. Recent advancements have explored catalytic methods for the preparation of 151526-73-7, reducing the need for hazardous reagents while maintaining high yields and stereoselectivity. These developments align with the broader pharmaceutical industry's commitment to sustainable chemistry practices and green manufacturing principles.

The compound's role in peptide mimetics development represents another exciting application area. Researchers utilize 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate to introduce constrained structural elements into peptide backbones, creating analogs with improved metabolic stability and target specificity. This approach has proven valuable in developing novel therapeutic agents, particularly in areas such as enzyme inhibition and receptor modulation.

Storage and handling of 151526-73-7 require standard laboratory precautions for sensitive organic compounds. The material is typically supplied as a crystalline solid and should be stored under inert atmosphere at controlled temperatures to maintain stability. Proper moisture control and protection from light are recommended for long-term storage, as these factors can influence the compound's reactivity over time.

Looking forward, the scientific community anticipates expanding applications for 2,3-dimethyl (2S,3S)-aziridine-2,3-dicarboxylate in emerging fields such as bioconjugation chemistry and materials science. Its potential use in creating functionalized polymers and smart materials with precisely controlled architectures represents an exciting frontier for research. As synthetic methodologies continue to advance, this versatile chiral building block will likely find new roles in addressing complex challenges across multiple scientific disciplines.

For researchers seeking detailed technical information about CAS 151526-73-7, comprehensive characterization data including spectroscopic properties, crystallographic parameters, and reaction optimization studies are available in recent chemical literature. The compound's growing importance in asymmetric synthesis ensures continued interest from both academic and industrial research communities, solidifying its position as a valuable tool in modern chemical synthesis.